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4,5α-Dihydronorethisterone 4,5α-Dihydronorethisterone
Brand Name: Vulcanchem
CAS No.: 52-79-9
VCID: VC0128960
InChI: InChI=1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13,15-18,22H,4-12H2,2H3/t13-,15-,16+,17+,18-,19-,20-/m0/s1
SMILES: CC12CCC3C(C1CCC2(C#C)O)CCC4C3CCC(=O)C4
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol

4,5α-Dihydronorethisterone

CAS No.: 52-79-9

Reference Standards

VCID: VC0128960

Molecular Formula: C20H28O2

Molecular Weight: 300.4 g/mol

4,5α-Dihydronorethisterone - 52-79-9

CAS No. 52-79-9
Product Name 4,5α-Dihydronorethisterone
Molecular Formula C20H28O2
Molecular Weight 300.4 g/mol
IUPAC Name (5S,8R,9R,10S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13,15-18,22H,4-12H2,2H3/t13-,15-,16+,17+,18-,19-,20-/m0/s1
Standard InChIKey OMGILQMNIZWNOK-XDQPPUBWSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CC[C@@H]4[C@@H]3CCC(=O)C4
SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4C3CCC(=O)C4
Canonical SMILES CC12CCC3C(C1CCC2(C#C)O)CCC4C3CCC(=O)C4
Synonyms 17α-Ethynyl-17β-hydroxy-5α-estran-3-one; 17α-Ethynyl-5α-estran-17β-ol-3-one; 17β-Hydroxy-17α-ethynyl-5α-estran-3-one; 17β-Hydroxy-19-nor-5α,17α-pregn-20-yn-3-one; 5α-Dihydronorethindrone; 5α-Dihydronorethisterone; NSC 85401; STS 737
PubChem Compound 63023
Last Modified Dec 23 2021
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